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Compound of Interest

Compound Name: JA-ACC-d3

Cat. No.: B15557921

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of Jasmonyl-1-
aminocyclopropane-1-carboxylic acid (Jasmonyl-ACC), with a specific focus on its deuterated
analogue, Jasmonyl-ACC-d3. This document delves into the core biosynthetic pathway,
presents quantitative data, details experimental protocols, and provides visual representations
of the key processes.

Introduction

Jasmonyl-ACC (JA-ACC) is a conjugate of the plant hormone jasmonic acid (JA) and the
ethylene precursor 1-aminocyclopropane-1-carboxylic acid (ACC). This molecule is of
significant interest to researchers studying plant signaling pathways, particularly the crosstalk
between the jasmonate and ethylene signaling cascades. The deuterated form, Jasmonyl-
ACC-d3, serves as an invaluable internal standard for accurate quantification of endogenous
JA-ACC levels in plant tissues using mass spectrometry-based techniques. Understanding its
biosynthesis is crucial for designing experiments aimed at elucidating its physiological roles.

The Biosynthesis Pathway of Jasmonyl-ACC

The formation of Jasmonyl-ACC is an enzymatic process catalyzed by the enzyme Jasmonic
Acid Resistance 1 (JAR1). This enzyme belongs to the GH3 family of adenylating enzymes,
which are known to conjugate amino acids to various small molecules. The biosynthesis of
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Jasmonyl-ACC involves the direct conjugation of jasmonic acid to the amino group of 1-
aminocyclopropane-1-carboxylic acid.

The core reaction is as follows:
Jasmonic Acid + ACC + ATP - Jasmonyl-ACC + AMP + PPi

This reaction is ATP-dependent and proceeds through an acyl-adenylate intermediate of

jasmonic acid.

Signaling Pathway Diagram
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Jasmonic Acid

1-Aminocyclopropane- JARL
1-carboxylic Acid (ACC) (Jasmonic Acid Resistance 1)

Jasmonyl-ACC

Catalysis

AMP + PPi
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Set up Enzymatic Reaction
(JA, ACC-d3, JAR1, ATP, Buffer)

Incubate at 30°C

Quench Reaction
(add Formic Acid)

Solid-Phase Extraction (SPE)
(C18 Cartridge)

HPLC Purification
(C18 Column)

Verify Product by LC-MS/MS
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Biosynthesis of
Jasmonyl-ACC-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557921#biosynthesis-pathway-of-jasmonyl-acc-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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